Cas no 79071-53-7 ((5-amino-1,3,4-thiadiazol-2-yl)carbamoylformic acid)

• Product Name: (5-amino-1,3,4-thiadiazol-2-yl)carbamoylformic acid
• CAS No: 79071-53-7
• MF: C₄H₄N₄O₃S
• MW: 188.164558410645
• CID: 581728
• PubChem ID: 3789196
• Update Time: 2025-04-19

(5-amino-1,3,4-thiadiazol-2-yl)carbamoylformic acid Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-[(5-amino-1,3,4-thiadiazol-2-yl)amino]-2-oxo-
• N-(5-Amino-[1,3,4]thiadiazol-2-yl)-oxalamic acid
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)amino]-2-oxoacetic acid
• (5-amino-1,3,4-thiadiazol-2-yl)carbamoylformic acid
• DTXSID00396430
• EN300-06756
• [(5-amino-1,3,4-thiadiazol-2-yl)amino](oxo)acetic acid
• 4-Isoxazolepropanoicacid, a-amino-2,3-dihydro-5-methyl-3-oxo-,(aS)-
• [(5-amino-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid
• 79071-53-7
• 2-((5-Amino-1,3,4-thiadiazol-2-yl)amino)-2-oxoaceticacid
• AKOS006241595
• 2-((5-Amino-1,3,4-thiadiazol-2-yl)amino)-2-oxoacetic acid

• Inchi： 1S/C4H4N4O3S/c5-3-7-8-4(12-3)6-1(9)2(10)11/h(H2,5,7)(H,10,11)(H,6,8,9)
• InChI Key： DYUVMRBFMBACSZ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1NC(C(=O)O)=O

Computed Properties

• Exact Mass: 188
• Monoisotopic Mass: 188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 146Ų